Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC20762646 | 5-Octanoyl-2,2-dimethyl-1,3-dioxane-4,6-dione | 103576-44-9 | C14H22O5 |
| VC20762575 | Sildenafil-d3 | 1126745-90-1 | C22H30N6O4S |
| VC20762821 | 2-Piperidinesulfonic acid, 3,4,5-trihydroxy-6-(hydroxymethyl)-, (3R,4S,5R,6R)- | 114417-84-4 | C₆H₁₃NO₇S |
| VC20762751 | 4-Azido-2,3,5,6-tetrafluorobenzamide | 122616-98-2 | C7H2F4N4O |
| VC20762634 | 4-Methylumbelliferyl sulfate potassium salt | 15220-11-8 | C10H8KO6S |
| VC20762837 | 6-tert-Butyldimethylsilyl-4'-hydroxy Raloxifene | 174264-47-2 | C34H41NO4SSi |
| VC20762653 | 9-benzyl-6-chloro-9H-purine | 1928-76-3 | C12H9ClN4 |
| VC20762694 | 3,5-Dibromo-2,2,6,6-tetramethyl-4-piperidone hydrobromide | 19971-12-1 | C9H16Br3NO |
| VC20762689 | 3-(3,4-Dimethoxyphenyl)propionic acid | 2107-70-2 | C11H14O4 |
| VC20762780 | 2-(Tetrahydro-2H-pyran-2-yloxy)ethanol | 2162-31-4 | C7H14O3 |
| VC20762498 | N6,N6-Dimethyladenosine | 2620-62-4 | C12H17N5O4 |
| VC20762414 | [3-(hydroxymethyl)phenyl] 2-acetyloxybenzoate | 287118-98-3 | C16H14O5 |
| VC20762622 | 2-Bromo-3',5'-dibenzyloxyacetphenone | 28924-18-7 | C22H19BrO3 |
| VC20762823 | N-Palmitoylgalactosylsphingosine | 34324-89-5 | C₄₀H₇₇NO₈ |
| VC20762843 | 3-(Nitromethyl)-2-benzofuran-1(3H)-one | 3598-68-3 | C9H7NO4 |
| VC20762854 | Texas Red-sulfonamidoethyl methanethiosulfonate | 386229-76-1 | C34H37N3O8S4 |
| VC20762861 | 3,4,6-Tri-O-acetyl-beta-D-mannopyranose 1,2-(methyl orthoacetate) | 4435-05-6 | C15H22O10 |
| VC20762766 | 1-Acetylpiperidine-4-carbonyl chloride | 59084-16-1 | C8H12ClNO2 |
| VC20762682 | (S)-(+)-Nirvanol | 65567-34-2 | C11H12N2O2 |
| VC20762848 | ethyl 5-amino-1H-pyrazole-4-carboxylate | 6994-25-8 | C6H9N3O2 |
| VC20762698 | 1,3-Diethyl-8-phenylxanthine | 75922-48-4 | C15H16N4O2 |
| VC20762596 | 2-Methyl-D-serine | 81132-44-7 | C4H9NO3 |
| VC20762657 | Methyl 5-Methyl-2-[(1-phenylpyrrolidene)amino]benzoate | 856925-73-0 | C19H20N2O2 |
| VC20762659 | Triethyl phosphonoacetate | 867-13-0 | C8H17O5P |
| VC20762666 | 3,4-Dimethoxy[7-13C]-benzoic Acid | 90140-57-1 | C9H10O4 |